Cas no 61638-23-1 (2-Butanone, 3-[(1,1-dimethylethyl)hydroxyamino]-3-methyl-, oxime)

• Product Name: 2-Butanone, 3-[(1,1-dimethylethyl)hydroxyamino]-3-methyl-, oxime
• CAS No: 61638-23-1
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• CID: 471844
• PubChem ID: 71393890
• Update Time: 2025-04-19

2-Butanone, 3-[(1,1-dimethylethyl)hydroxyamino]-3-methyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-[(1,1-dimethylethyl)hydroxyamino]-3-methyl-, oxime
• N-tert-butyl-N-(3-hydroxyimino-2-methylbutan-2-yl)hydroxylamine
• 61638-23-1
• DTXSID40815630
• N-{3-[tert-Butyl(hydroxy)amino]-3-methylbutan-2-ylidene}hydroxylamine

• Inchi： 1S/C9H20N2O2/c1-7(10-12)9(5,6)11(13)8(2,3)4/h12-13H,1-6H3
• InChI Key： PFAYBWHBSMQLEL-UHFFFAOYSA-N
• SMILES： ON(C(C(C)=NO)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 188.1526
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 56.06